Chromium(2+) diiodide

• IUPAC Name: chromium(2+);diiodide
• InChI: InChI=1S/Cr.2HI/h;2*1H/q+2;;/p-2
• InChI Key: BMSDTRMGXCBBBH-UHFFFAOYSA-L
• Canonical SMILES: [Cr+2].[I-].[I-]
• Molecular Formula: CrI2
• DSSTOX Substance ID: DTXSID20595261
• Molecular Weight: 305.805 g/mol
• CAS No.: 13478-28-9

Description

It appears as a red-brown or black solid and is known for its deliquescent properties, meaning it can absorb moisture from the air and dissolve in it . This compound is part of the broader class of metal diiodides and adopts a cadmium iodide structure, featuring sheets of octahedral chromium(II) centers interconnected by bridging iodide ligands .

Preparation Methods

Synthetic Routes and Reaction Conditions: Chromium(2+) diiodide can be synthesized through the thermal decomposition of chromium(III) iodide. Another method involves treating chromium powder with concentrated hydroiodic acid, resulting in a blue hydrated form of this compound, which can be further converted to related acetonitrile complexes .

Industrial Production Methods: While specific industrial production methods for this compound are not extensively documented, the general approach involves the controlled reaction of chromium metal with hydroiodic acid under anhydrous conditions to ensure the purity and stability of the product .

Chemical Reactions Analysis

Types of Reactions: Chromium(2+) diiodide undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to chromium(3+) iodide.

Reduction: It can act as a reducing agent in certain reactions.

Substitution: this compound can participate in ligand exchange reactions, where iodide ligands are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and halogens.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Ligand exchange reactions often involve solvents like acetonitrile or tetrahydrofuran.

Major Products:

Oxidation: Chromium(3+) iodide.

Reduction: Chromium metal or lower oxidation state chromium compounds.

Substitution: Various chromium complexes depending on the ligands used.

Scientific Research Applications

Chromium(2+) diiodide has several applications in scientific research:

Chemistry: It is used as a precursor for synthesizing other chromium compounds and as a reagent in organic synthesis.

Biology and Medicine: Research is ongoing to explore its potential biological activities and interactions with biomolecules.

Industry: this compound is used in the production of specialized materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of chromium(2+) diiodide involves its ability to act as a reducing agent. The chromium(II) ion can donate electrons to other molecules, facilitating various redox reactions. This property is particularly useful in organic synthesis, where this compound can reduce functional groups and form new chemical bonds .

Comparison with Similar Compounds

Chromium(2+) diiodide can be compared with other metal diiodides such as:

• Vanadium(2+) diiodide (VI₂)
• Manganese(2+) diiodide (MnI₂)
• Iron(2+) diiodide (FeI₂)
• Cobalt(2+) diiodide (CoI₂)
• Nickel(2+) diiodide (NiI₂)

Uniqueness: this compound is unique due to its specific electronic structure and magnetic properties. Unlike some other metal diiodides, this compound exhibits antiferromagnetic ordering in its monolayer form, making it an interesting subject for research in two-dimensional materials and spintronics .